1,5-Difluoro-2-methoxy-4-nitrobenzene

• IUPAC Name: 1,5-difluoro-2-methoxy-4-nitrobenzene
• InChI: InChI=1S/C7H5F2NO3/c1-13-7-3-6(10(11)12)4(8)2-5(7)9/h2-3H,1H3
• InChI Key: UWQOVGHBTZMFAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)[N+](=O)[O-])F)F
• Molecular Formula: C7H5F2NO3
• DSSTOX Substance ID: DTXSID40278847
• Molecular Weight: 189.12 g/mol
• CAS No.: 179011-39-3

Description

1,5-Difluoro-2-methoxy-4-nitrobenzene is a chemical compound with the empirical formula C7H5F2NO3. It has a molecular weight of 189.12. The IUPAC name for this compound is this compound. The compound is sold in a solid form.

Molecular Structure Analysis

The SMILES string for this compound is COc1cc(c(F)cc1F)N+=O. The InChI is 1S/C7H5F2NO3/c1-13-7-3-6(10(11)12)4(8)2-5(7)9/h2-3H,1H3.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. The compound should be stored in a dry environment at a temperature between 2-8°C.

Scientific Research Applications

Nucleophilic Substitution Reactions

One of the primary areas of application for 1,5-Difluoro-2-methoxy-4-nitrobenzene involves nucleophilic substitution reactions. Studies have demonstrated its reactivity, where hard nucleophiles like methoxide anion can substitute a fluorine atom, especially when meta to the activating nitro group. This substitution showcases the SNAr charge-controlled reaction's capability with a loosely bonded transition state, highlighting its potential for creating various organic compounds through selective fluorine substitution (Cervera, Marquet, & Martin, 1996).

Organomercury Chemistry

In organomercury chemistry, the compound's derivatives, such as 2-methoxy-1-nitro-3,5-bis(trifluoroacetatomercurio)benzene, have been synthesized and analyzed for their unique properties. The mercury-mercury spin-spin coupling observed in these compounds provides insights into the electronic structure and bonding of organomercury compounds, offering a pathway for the synthesis of complex organometallic frameworks with potential application in catalysis and material science (Deacon, Stretton, & O'connor, 1984).

Electronic Structure and Reactivity

Research has also focused on understanding the electronic structure and reactivity of nitrobenzene derivatives through the lens of aromatic nucleophilic substitution. The orientation and rate of substitution provide crucial information on the steric and electronic effects governing these reactions, which is essential for designing targeted synthetic strategies in organic chemistry. The comparison of ortho and para substitution patterns in different derivatives, including those similar to this compound, aids in the development of predictive models for chemical reactivity and selectivity (Bamkole, Hirst, & Udoessien, 1973).

Molecular Structure Analysis

The detailed molecular structure analysis of substituted methoxybenzenes, including this compound, has been carried out to understand the impact of various substituents on the benzene ring's geometry and electronic distribution. These studies are pivotal for the rational design of materials and molecules with desired physical and chemical properties, enabling advances in fields such as material science, pharmaceuticals, and nanotechnology (Fun et al., 1997).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H332, and H335. Precautionary statements include P280, P305+P351+P338, and P310.